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Compound of Interest

Compound Name: ARN23765

Cat. No.: B15612593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ARN23765 is a highly potent, orally bioavailable corrector of the cystic fibrosis transmembrane

conductance regulator (CFTR) protein, specifically targeting the F508del mutation, the most

common cause of cystic fibrosis (CF).[1] As a Type I corrector, ARN23765 functions by directly

binding to and stabilizing the first membrane-spanning domain (MSD1) of the F508del-CFTR

protein. This action facilitates proper protein folding and trafficking to the cell surface, thereby

increasing the density of functional CFTR channels.[2] These application notes provide detailed

information on the solubility of ARN23765 and protocols for its preparation for use in cell

culture-based assays.

Physicochemical Properties and Solubility
ARN23765 is a small molecule with a molecular weight of 615.50 g/mol and a chemical formula

of C30H22F5N3O6.[1] For cell culture applications, it is crucial to ensure complete

solubilization of the compound to achieve accurate and reproducible results.

Solubility Data:

While comprehensive public data on the solubility of ARN23765 in a wide range of solvents is

limited, it is known to be soluble in dimethyl sulfoxide (DMSO). For practical laboratory use, the

following information has been gathered:
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Solvent Molarity
Concentration
(mg/mL)

Notes

DMSO ≥ 10 mM ≥ 6.16 mg/mL

Based on vendor

information. Higher

concentrations may

be achievable.

Note: It is always recommended to perform a small-scale solubility test before preparing a large

stock solution.

Preparation of ARN23765 for Cell Culture
This protocol outlines the steps for preparing a stock solution of ARN23765 and subsequent

working solutions for treating cells in culture.

Materials:

ARN23765 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Sterile, pyrogen-free cell culture medium appropriate for your cell line

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a biological safety

cabinet) to prevent contamination of your cell cultures.

Weighing the Compound: Accurately weigh out a known amount of ARN23765 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.16 mg of ARN23765.

Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the weighed ARN23765
powder. For the example above, add 1 mL of DMSO.
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Ensuring Complete Solubilization: Vortex the solution thoroughly until the compound is

completely dissolved. Gentle warming (e.g., to 37°C) may be applied if necessary to aid

dissolution, but avoid excessive heat. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol for Preparing Working Solutions:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM ARN23765 stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. It is recommended to prepare

intermediate dilutions rather than directly adding a very small volume of the stock solution to

a large volume of medium to ensure accuracy.

Final DMSO Concentration:Crucially, ensure that the final concentration of DMSO in the cell

culture medium is kept to a minimum, typically below 0.5%, and ideally at or below 0.1%, as

higher concentrations can be toxic to cells and may affect experimental outcomes. Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Application to Cells: Add the prepared working solutions of ARN23765 to your cell cultures

and incubate for the desired period as determined by your experimental design.

Experimental Workflow for Cell-Based Assays
The following diagram illustrates a general workflow for utilizing ARN23765 in cell culture

experiments.
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Experimental workflow for ARN23765 in cell culture.
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Mechanism of Action and Signaling Pathway
ARN23765 acts as a pharmacological chaperone for the F508del-CFTR mutant protein. The

F508del mutation leads to misfolding of the CFTR protein in the endoplasmic reticulum (ER),

which is then targeted for premature degradation by the proteasome. ARN23765 binds to the

misfolded F508del-CFTR, specifically at the MSD1, and stabilizes its conformation. This allows

the corrected protein to evade the ER quality control system, undergo proper glycosylation in

the Golgi apparatus, and traffic to the plasma membrane where it can function as a chloride ion

channel.

The following diagram illustrates the signaling pathway and the mechanism of action of

ARN23765.
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Mechanism of action of ARN23765 on F508del-CFTR.

Conclusion
ARN23765 is a powerful research tool for studying CFTR correction. Proper handling and

preparation of this compound are essential for obtaining reliable and reproducible data in cell

culture models. By following the protocols outlined in these application notes, researchers can

effectively utilize ARN23765 to investigate its effects on F508del-CFTR and explore its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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